1-(methoxyacetyl)-4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine

• IUPAC Name: 2-methoxy-1-[4-[5-methoxy-2-(pyrrolidine-1-carbonyl)phenoxy]piperidin-1-yl]ethanone
• InChI: InChI=1S/C20H28N2O5/c1-25-14-19(23)21-11-7-15(8-12-21)27-18-13-16(26-2)5-6-17(18)20(24)22-9-3-4-10-22/h5-6,13,15H,3-4,7-12,14H2,1-2H3
• InChI Key: XYUSDSISKPNEMN-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCC(CC1)OC2=C(C=CC(=C2)OC)C(=O)N3CCCC3
• Molecular Formula: C20H28N2O5
• Molecular Weight: 376.4 g/mol

Description

1-(methoxyacetyl)-4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as MAP-4 or MAP4 and is a piperidine derivative.

Mechanism of Action

The mechanism of action of MAP-4 is not yet fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as dopamine, serotonin, and norepinephrine. MAP-4 has also been shown to have an affinity for certain receptors in the brain, including the sigma-1 receptor.
Biochemical and physiological effects:
MAP-4 has been shown to have several biochemical and physiological effects. It has been found to increase the release of certain neurotransmitters in the brain, including dopamine and acetylcholine. MAP-4 has also been shown to have antioxidant properties and can protect against oxidative stress. Additionally, MAP-4 has been found to have a neuroprotective effect, which may make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using MAP-4 in lab experiments is its potential as a therapeutic agent. It has shown promising results in preclinical studies and may be useful in the development of new treatments for neurological disorders. However, there are also several limitations to using MAP-4 in lab experiments. One of the main limitations is the complexity of the synthesis process, which can make it difficult to obtain large quantities of the compound. Additionally, there is still much that is not yet known about the mechanism of action of MAP-4, which can make it challenging to design experiments that effectively test its efficacy.

Future Directions

There are several future directions for research on MAP-4. One area of interest is the development of new synthesis methods that can improve the yield and purity of the compound. Additionally, researchers are exploring the potential of MAP-4 as a treatment for a range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. There is also interest in exploring the use of MAP-4 as an analgesic and anesthetic agent. Further research is needed to fully understand the mechanism of action of MAP-4 and its potential as a therapeutic agent.
In conclusion, MAP-4 is a chemical compound that has shown promising results in scientific research, particularly in the field of neuroscience. Its potential as a therapeutic agent has generated significant interest, and researchers are continually exploring new avenues for its use. While there are still many unanswered questions about the mechanism of action of MAP-4, the future looks promising for this intriguing compound.

Synthesis Methods

The synthesis of MAP-4 is a complex process that involves several steps. The first step involves the synthesis of 5-methoxy-2-(1-pyrrolidinylcarbonyl)phenol. This compound is then reacted with 1-(methoxyacetyl)-4-piperidone to form MAP-4. The synthesis of MAP-4 is a challenging process, and researchers are continually exploring new methods to improve the yield and purity of the compound.

Scientific Research Applications

MAP-4 has shown promising results in scientific research, particularly in the field of neuroscience. It has been found to have potential as a treatment for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. MAP-4 has also been studied for its potential as an analgesic and anesthetic agent.